3-(4-nitrophenoxy)-N-phenylbenzamide

• IUPAC Name: 3-(4-nitrophenoxy)-N-phenylbenzamide
• InChI: InChI=1S/C19H14N2O4/c22-19(20-15-6-2-1-3-7-15)14-5-4-8-18(13-14)25-17-11-9-16(10-12-17)21(23)24/h1-13H,(H,20,22)
• InChI Key: SHFCYDYJDDCCKN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)OC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H14N2O4
• Molecular Weight: 334.3 g/mol

Description

3-(4-nitrophenoxy)-N-phenylbenzamide, also known as GW501516, is a selective agonist of PPARδ (peroxisome proliferator-activated receptor delta) that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

3-(4-nitrophenoxy)-N-phenylbenzamide works by binding to and activating PPARδ, a nuclear receptor that regulates the expression of genes involved in lipid and glucose metabolism. Activation of PPARδ leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis. This results in improved lipid and glucose homeostasis, as well as increased endurance and exercise capacity.
Biochemical and Physiological Effects
Studies have shown that 3-(4-nitrophenoxy)-N-phenylbenzamide has a number of biochemical and physiological effects. It has been shown to increase insulin sensitivity and glucose uptake in skeletal muscle, improve lipid metabolism, and increase endurance and exercise capacity. Additionally, it has been shown to have anti-inflammatory effects and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-nitrophenoxy)-N-phenylbenzamide in lab experiments is its selectivity for PPARδ, which allows for more specific and targeted effects. Additionally, it has been shown to be well-tolerated and safe in animal studies. However, limitations include the potential for off-target effects and the need for further research to fully understand its long-term safety and efficacy.

Future Directions

There are a number of potential future directions for research on 3-(4-nitrophenoxy)-N-phenylbenzamide. One area of interest is its potential use in treating metabolic disorders such as obesity, type 2 diabetes, and dyslipidemia. Additionally, it may have applications in improving exercise performance and endurance. Further research is needed to fully understand its mechanisms of action and potential therapeutic uses.

Synthesis Methods

The synthesis of 3-(4-nitrophenoxy)-N-phenylbenzamide involves the reaction of 4-nitrophenol with phenylacetic acid, followed by the conversion of the resulting phenyl 4-nitrophenyl ether to 3-(4-nitrophenoxy)benzoic acid. This is then coupled with N-phenylglycine and activated with EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) to form 3-(4-nitrophenoxy)-N-phenylbenzamide.

Scientific Research Applications

Research on 3-(4-nitrophenoxy)-N-phenylbenzamide has primarily focused on its potential therapeutic applications in various fields. It has been shown to have positive effects on lipid metabolism, insulin sensitivity, and exercise endurance. Additionally, it has been studied for its potential use in treating metabolic disorders such as obesity, type 2 diabetes, and dyslipidemia.